Cas no 89567-07-7 (2-(Chloromethyl)-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(Chloromethyl)-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 89567-07-7
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• MDL: MFCD12546999
• CID: 733059
• PubChem ID: 2374177
• Update Time: 2025-08-03

2-(Chloromethyl)-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-7-phenyl-9-thia-2,4-diazabicyclo[4.3.0]nona-2,7,10-trien-5-one
• 2-(chloromethyl)-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-Chloromethyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• AKOS005256525
• G50285
• MFCD12546999
• Enamine_004600
• HMS1407B02
• STL191107
• EN300-02047
• AXYRETOKOZYAQM-UHFFFAOYSA-N
• J-509034
• 89567-07-7
• SCHEMBL2368317
• 2-(chloromethyl)-5-phenylthieno[2,3-d]pyrimidin-4-ol
• 2-choromethyl-5-phenyl-3h-thieno[2,3-d]pyrimidin-4-one
• DTXSID00368298
• 2-(chloromethyl)-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS000115581
• SCHEMBL14125438
• Z55164278
• 2-(chloromethyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 2-(Chloromethyl)-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD12546999
• Inchi： 1S/C13H9ClN2OS/c14-6-10-15-12(17)11-9(7-18-13(11)16-10)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16,17)
• InChI Key： AXYRETOKOZYAQM-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C(=CS2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 276.012411
• Monoisotopic Mass: 276.012411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 3

Experimental Properties

• Density: 1.48
• Refractive Index: 1.724

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines